Cas no 1415380-62-9 ((1S)-1-(2,3-difluorophenyl)ethan-1-amine)

• Product Name: (1S)-1-(2,3-difluorophenyl)ethan-1-amine
• CAS No: 1415380-62-9
• MF: C₈H₉F₂N
• MW: 157.16056895256
• MDL: MFCD06761981
• CID: 4761006
• PubChem ID: 45072358
• Update Time: 2026-02-26

(1S)-1-(2,3-difluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE
• (S)-1-(2,3-difluorophenyl)ethan-1-amine
• (1S)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE
• (1S)-1-(2,3-difluorophenyl)ethan-1-amine
• Y11583
• AKOS006293883
• AKOS015840068
• BS-15381
• EN300-1825748
• 1415380-62-9
• DS-018744
• CS-0196774
• SCHEMBL14831217
• KETZXWRRCDXDFT-YFKPBYRVSA-N
• MFCD06761981

• MDL： MFCD06761981
• Inchi： 1S/C8H9F2N/c1-5(11)6-3-2-4-7(9)8(6)10/h2-5H,11H2,1H3/t5-/m0/s1
• InChI Key： KETZXWRRCDXDFT-YFKPBYRVSA-N
• SMILES： FC1C(=CC=CC=1[C@H](C)N)F

Computed Properties

• Exact Mass: 157.07030562g/mol
• Monoisotopic Mass: 157.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-1-(2,3-difluorophenyl)ethan-1-amine

Comprehensive Overview of (1S)-1-(2,3-difluorophenyl)ethan-1-amine (CAS No. 1415380-62-9): Properties, Applications, and Industry Insights

(1S)-1-(2,3-difluorophenyl)ethan-1-amine, with the CAS registry number 1415380-62-9, is a chiral amine compound featuring a 2,3-difluorophenyl moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for active ingredients. The stereospecific (1S)-configuration of this amine makes it particularly valuable for designing enantiomerically pure compounds, addressing the growing demand for chiral intermediates in drug development.

Recent trends in green chemistry have highlighted the importance of fluorinated compounds like (1S)-1-(2,3-difluorophenyl)ethan-1-amine. The presence of fluorine atoms at the 2- and 3-positions of the phenyl ring enhances the molecule's metabolic stability and bioavailability, properties highly sought after in modern medicinal chemistry. Researchers are particularly interested in how such difluorinated structures can improve drug-target interactions while minimizing off-target effects.

The synthesis of CAS 1415380-62-9 typically involves asymmetric reduction methods or resolution techniques to obtain the desired (1S)-enantiomer with high optical purity. Current literature suggests growing interest in enzymatic approaches for producing such chiral amines, aligning with the pharmaceutical industry's shift toward biocatalysis and sustainable manufacturing processes. These methods often yield better atom economy compared to traditional chemical synthesis routes.

Analytical characterization of (1S)-1-(2,3-difluorophenyl)ethan-1-amine typically employs advanced techniques including chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound's physicochemical properties—such as its melting point, solubility profile, and stability under various conditions—are crucial parameters for formulation scientists. Recent studies have focused on developing robust analytical methods to ensure batch-to-batch consistency of this pharmaceutical intermediate.

In drug discovery pipelines, 1415380-62-9 serves as a versatile chemical scaffold for developing candidates targeting central nervous system disorders and inflammatory conditions. The difluorophenyl group's unique electronic properties contribute to enhanced blood-brain barrier penetration, making derivatives of this compound particularly interesting for neurological applications. Several patent applications have emerged featuring this chiral building block in novel drug designs.

The global market for fluorinated pharmaceutical intermediates like (1S)-1-(2,3-difluorophenyl)ethan-1-amine is experiencing steady growth, driven by increasing R&D investments in precision medicine. Industry reports indicate particular demand for enantiomerically pure compounds that can reduce side effects in final drug products. Suppliers are responding by developing scalable processes for such specialty chemicals while meeting stringent GMP standards.

From a regulatory perspective, compounds like CAS 1415380-62-9 require careful handling documentation, though they don't fall under restricted categories. Manufacturers emphasize proper material safety data sheets (MSDS) and compliance with REACH regulations when distributing this material. The compound's stability profile allows for standard storage conditions, contributing to its practicality as a research chemical.

Emerging applications for (1S)-1-(2,3-difluorophenyl)ethan-1-amine derivatives extend beyond human therapeutics into veterinary medicine and crop protection products. The agrochemical industry values fluorinated compounds for their ability to enhance pesticide efficacy while reducing environmental persistence. This dual-sector relevance positions 1415380-62-9 as a compound with cross-industry potential.

Recent scientific publications have explored the structure-activity relationships of compounds derived from (1S)-1-(2,3-difluorophenyl)ethan-1-amine, particularly focusing on how the fluorine substitution pattern influences biological activity. These studies contribute valuable data to computational chemistry models, aiding in the rational drug design of future therapeutics. The compound's well-defined stereochemistry makes it an excellent case study for molecular modeling exercises.

Quality control protocols for CAS 1415380-62-9 typically specify minimum purity levels (often >98%) and strict limits on enantiomeric excess (usually >99% ee). Advanced quality assurance measures include residual solvent analysis and heavy metal screening, reflecting the pharmaceutical industry's rigorous standards for intermediate compounds. These specifications ensure reliable performance in downstream chemical transformations.

The future outlook for (1S)-1-(2,3-difluorophenyl)ethan-1-amine appears promising as research continues to uncover new applications for fluorinated chiral amines. With increasing emphasis on targeted therapies and personalized medicine, the demand for specialized building blocks like 1415380-62-9 will likely grow. Ongoing developments in continuous flow chemistry and process intensification may further improve the accessibility of this valuable chemical entity for research and development purposes.